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Compound of Interest

Compound Name: 4-Nitrophthalic anhydride

Cat. No.: B141840 Get Quote

Essential Guide to Handling 4-Nitrophthalic
Anhydride
This document provides immediate safety, handling, and disposal protocols for 4-Nitrophthalic
anhydride, designed for researchers, scientists, and drug development professionals.

Adherence to these guidelines is critical for ensuring laboratory safety.

Hazard Identification and Quantitative Data
4-Nitrophthalic anhydride is a hazardous chemical that requires careful handling. It is harmful

if swallowed or inhaled, causes skin and serious eye irritation, and may cause respiratory

irritation.[1][2][3][4] Chronic exposure can lead to more severe conditions such as bronchitis.[4]

[5] The substance is a combustible solid and can react exothermically with water.[4][5]
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Property Value Reference

Molecular Formula C₈H₃NO₅ [2]

CAS Number 5466-84-2 [2]

Appearance
Yellow or cream-colored

powder/solid
[2][4][6]

Melting Point 116-120 °C

Hazards

H315: Causes skin irritation [1][4]

H319: Causes serious eye

irritation
[1][4]

H332: Harmful if inhaled [1]

H335: May cause respiratory

irritation
[1][4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles with side shields that conform to

EN166 or OSHA 29 CFR 1910.133 standards.[1][6] A face shield should be worn in

situations with a high risk of splashing.[7][8]

Hand Protection: Wear appropriate chemical-resistant gloves to prevent skin contact.[3][6]

Regularly inspect gloves for any signs of degradation or puncture.

Body Protection: A lab coat or chemical-resistant apron must be worn to protect against skin

exposure.[8][9] Wear appropriate protective clothing to prevent skin exposure.[6]

Respiratory Protection: All handling of 4-Nitrophthalic anhydride powder must be

conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][8] If

dust generation is unavoidable, a NIOSH/MSHA-approved respirator (such as a type N95

dust mask) is required.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08020~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2023:09:32~~4-Nitrophthalic%20anhydride~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08020~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2023:09:32~~4-Nitrophthalic%20anhydride~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08020~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2023:09:32~~4-Nitrophthalic%20anhydride~~
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrophthalic-acid-anhydride
https://m.chemicalbook.com/ProductMSDSDetailCB6207807_EN.htm
https://store.apolloscientific.co.uk/storage/msds/OR60036_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrophthalic-acid-anhydride
https://store.apolloscientific.co.uk/storage/msds/OR60036_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrophthalic-acid-anhydride
https://store.apolloscientific.co.uk/storage/msds/OR60036_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR60036_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrophthalic-acid-anhydride
https://store.apolloscientific.co.uk/storage/msds/OR60036_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6207807_EN.htm
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/pdf/Phthalic_Acid_Anhydride_d4_A_Comprehensive_Technical_Guide_to_Safety_and_Handling.pdf
https://www.tcichemicals.com/BE/en/sds/N0246_EU_6N.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6207807_EN.htm
https://www.benchchem.com/pdf/Phthalic_Acid_Anhydride_d4_A_Comprehensive_Technical_Guide_to_Safety_and_Handling.pdf
https://pim-resources.coleparmer.com/sds/36068.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6207807_EN.htm
https://www.benchchem.com/product/b141840?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR60036_msds.pdf
https://www.benchchem.com/pdf/Phthalic_Acid_Anhydride_d4_A_Comprehensive_Technical_Guide_to_Safety_and_Handling.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6207807_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Procedure
3.1. Preparation and Engineering Controls

Ventilation: Ensure work is performed in a well-ventilated area, ideally within a chemical

fume hood to minimize inhalation exposure.[1][8]

Emergency Equipment: Confirm that an eyewash station and safety shower are readily

accessible and operational.[9]

Gather Materials: Assemble all necessary equipment and reagents before handling the

chemical.

Don PPE: Put on all required personal protective equipment as outlined in Section 2.

3.2. Chemical Handling

Avoid Dust: Handle the solid carefully to minimize the generation of dust.[1][6]

Portioning: If transferring the chemical, use spark-proof tools and ground equipment to

prevent static discharge.[8] Keep containers tightly sealed when not in use.[1][6]

Prohibited Actions: Do not eat, drink, or smoke in the handling area.[1]

Hand Washing: Always wash hands thoroughly with soap and water after handling the

chemical.[1][6]

3.3. Storage

Container: Store in the original, tightly closed container.[1][6]

Location: Keep in a cool, dry, well-ventilated, and locked area away from incompatible

materials such as moisture, strong acids, bases, and oxidizing agents.[1][3][6]

Disposal Plan
Waste containing 4-Nitrophthalic anhydride is classified as hazardous waste.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR60036_msds.pdf
https://www.benchchem.com/pdf/Phthalic_Acid_Anhydride_d4_A_Comprehensive_Technical_Guide_to_Safety_and_Handling.pdf
https://pim-resources.coleparmer.com/sds/36068.pdf
https://store.apolloscientific.co.uk/storage/msds/OR60036_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6207807_EN.htm
https://www.benchchem.com/pdf/Phthalic_Acid_Anhydride_d4_A_Comprehensive_Technical_Guide_to_Safety_and_Handling.pdf
https://store.apolloscientific.co.uk/storage/msds/OR60036_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6207807_EN.htm
https://store.apolloscientific.co.uk/storage/msds/OR60036_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR60036_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6207807_EN.htm
https://store.apolloscientific.co.uk/storage/msds/OR60036_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6207807_EN.htm
https://store.apolloscientific.co.uk/storage/msds/OR60036_msds.pdf
https://www.tcichemicals.com/BE/en/sds/N0246_EU_6N.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6207807_EN.htm
https://www.benchchem.com/product/b141840?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08020~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2023:09:32~~4-Nitrophthalic%20anhydride~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Collection: Collect all waste material, including contaminated consumables (e.g.,

gloves, absorbent paper), in a designated, properly labeled, and sealed hazardous waste

container.

Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical

name "4-Nitrophthalic anhydride".

Disposal: Dispose of the waste through an authorized hazardous waste collection service in

accordance with all local, state, and federal regulations.[1][2][3] Do not dispose of it down the

drain.[1]

Emergency Procedures
5.1. Spills

Minor Spill:

Remove all sources of ignition.[5]

Dampen the spilled solid with 60-70% ethanol to prevent dust from becoming airborne.[4]

[5]

Carefully sweep the dampened material and any contaminated absorbent paper into a

designated hazardous waste container.[4][5]

Wash the spill area with a soap and water solution.[4][5]

Major Spill:

Evacuate the area immediately and alert personnel.[1]

Contact your institution's emergency services or safety officer.[1]

Prevent the spill from entering drains or waterways.[1]

5.2. First Aid
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][6]

Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin with

large amounts of soap and water for at least 15 minutes.[6] Seek medical attention if irritation

persists.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1][6]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[6]

Workflow for Safe Handling
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Start: Prepare for Handling

1. Engineering Controls Check
(Fume Hood, Eyewash)

2. Don Required PPE

3. Handle Chemical
(Avoid Dust, Keep Sealed)

4. Secure Storage
(Cool, Dry, Sealed)

After Use
Emergency:
Spill Occurs

Emergency:
Exposure Occurs

5. Prepare Waste
(Collect & Label)

When Expired/Empty

End: Safe Completion

Task Complete

6. Dispose via Authorized Service

Follow Spill Protocol

Follow First Aid Protocol

Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Nitrophthalic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b141840?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/OR60036_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08020~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2023:09:32~~4-Nitrophthalic%20anhydride~~
https://www.tcichemicals.com/BE/en/sds/N0246_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrophthalic-acid-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrophthalic-acid-anhydride
https://cameochemicals.noaa.gov/chemical/20788
https://cameochemicals.noaa.gov/chemical/20788
https://m.chemicalbook.com/ProductMSDSDetailCB6207807_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6207807_EN.htm
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/pdf/Phthalic_Acid_Anhydride_d4_A_Comprehensive_Technical_Guide_to_Safety_and_Handling.pdf
https://pim-resources.coleparmer.com/sds/36068.pdf
https://www.benchchem.com/product/b141840#personal-protective-equipment-for-handling-4-nitrophthalic-anhydride
https://www.benchchem.com/product/b141840#personal-protective-equipment-for-handling-4-nitrophthalic-anhydride
https://www.benchchem.com/product/b141840#personal-protective-equipment-for-handling-4-nitrophthalic-anhydride
https://www.benchchem.com/product/b141840#personal-protective-equipment-for-handling-4-nitrophthalic-anhydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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